Cas no 1179362-94-7 (1-N-Cbz-1-N-Methyl-1,3-diaminopropane hydrochloride)

• Product Name: 1-N-Cbz-1-N-Methyl-1,3-diaminopropane hydrochloride
• CAS No: 1179362-94-7
• MF: C₁₂H₁₉ClN₂O₂
• MW: 258.744462251663
• MDL: MFCD11112221
• CID: 836440
• PubChem ID: 45072466
• Update Time: 2025-04-19

1-N-Cbz-1-N-Methyl-1,3-diaminopropane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-N-Cbz-1-N-Methyl-1,3-diaminopropane hydrochloride
• 1-N-CBZ-1-N-Methyl-1,3-DIAMINOPROPANE-HCl
• Carbamic acid, N-(3-aminopropyl)-N-methyl-, phenylmethyl ester, hydrochloride (1:1)
• benzyl N-(3-aminopropyl)-N-methylcarbamate,hydrochloride
• BENZYL N-(3-AMINOPROPYL)-N-METHYLCARBAMATE HYDROCHLORIDE
• 1179362-94-7
• benzyl N-(3-aminopropyl)-N-methylcarbamate;hydrochloride
• Benzyl (3-aminopropyl)(methyl)carbamate hydrochloride
• CS-0441808
• Benzyl (3-aminopropyl)methylcarbamate--hydrogen chloride (1/1)
• DB-057949
• DTXSID60662567
• AKOS015846752
• I11899
• N1-Cbz-N1-methyl-1,3-propanediamine HCl
• 1-N-Cbz-1-N-Methyl-1,3-diaminopropanehydrochloride

• MDL： MFCD11112221
• Inchi： 1S/C12H18N2O2.ClH/c1-14(9-5-8-13)12(15)16-10-11-6-3-2-4-7-11;/h2-4,6-7H,5,8-10,13H2,1H3;1H
• InChI Key： LIXZQXMFPJTFND-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N(C)CCCN)=O

Computed Properties

• Exact Mass: 258.11400
• Monoisotopic Mass: 258.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.56000
• LogP: 3.10610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls